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Compound of Interest

Compound Name: Pentoxyverine citrate

Cat. No.: B1668349 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides essential guidance on the operational and disposal procedures for

pentoxyverine citrate, ensuring the safety of laboratory personnel and the protection of the

environment.

Waste Classification and Disposal Procedures
Pentoxyverine citrate is not explicitly listed as a P- or U-series hazardous waste under the

Resource Conservation and Recovery Act (RCRA). Therefore, its classification as hazardous or

non-hazardous depends on whether it exhibits any of the characteristics of hazardous waste:

ignitability, corrosivity, reactivity, or toxicity. Based on available data, pentoxyverine citrate is

unlikely to be classified as a RCRA hazardous waste. However, a definitive determination

should be made by the generating facility's Environmental Health and Safety (EHS)

department.

Recommended Disposal as Non-Hazardous
Pharmaceutical Waste
In the likely event that pentoxyverine citrate is determined to be a non-RCRA hazardous

waste, the following procedures should be followed:

Segregation: Do not mix pentoxyverine citrate waste with RCRA hazardous waste, sharps,

or general laboratory trash. It should be collected in a designated, properly labeled container
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for non-hazardous pharmaceutical waste.[1]

Containerization: Use a leak-proof, puncture-resistant container with a secure lid. The

container should be clearly labeled as "Non-Hazardous Pharmaceutical Waste" and include

the chemical name, "Pentoxyverine Citrate".[1] For solids, a securely sealed bag or

container is appropriate. For solutions, a sturdy, leak-proof container is required.[1]

Storage: Store the waste container in a secure, designated area away from incompatible

materials and general laboratory traffic.

Disposal: Arrange for disposal through your institution's chemical waste program. The

preferred method for non-hazardous pharmaceutical waste is incineration to prevent its entry

into landfills and waterways.[2][3] Do not dispose of pentoxyverine citrate down the drain or

in the regular trash.[4]

Contingency for Hazardous Waste Determination
If your institution's EHS department determines the pentoxyverine citrate waste to be

hazardous (e.g., due to being mixed with a listed solvent), follow all institutional procedures for

hazardous waste disposal. This will include:

Using a designated hazardous waste container.

Affixing a hazardous waste label with all required information.

Storing the waste in a designated satellite accumulation area.

Arranging for pickup by your institution's hazardous waste management provider.

Physical and Toxicological Data for Waste
Determination
The following table summarizes key data for pentoxyverine citrate to assist in the waste

determination process.
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Property Value
Relevance to RCRA
Classification

Flash Point 217.2°C[1]
Well above the <60°C

threshold for ignitability (D001).

Oral LD50 (rat) 810 mg/kg[1][4][5]

This value is used for GHS

classification ("Harmful if

swallowed") but does not

directly correspond to the

EPA's Toxicity Characteristic

(D004-D043), which is

determined by the TCLP test.

Pentoxyverine is not a listed

toxic waste.

Physical State
White to off-white crystalline

powder[2][5]

As a solid, it is not subject to

the ignitability criteria for

liquids.

pH Data not available.

Unlikely to be ≤2 or ≥12.5,

which is the threshold for

corrosivity (D002), as it is a

salt of a weak acid and a weak

base. A direct measurement of

a solution would be required

for definitive classification.

Reactivity

No data indicates reactivity

with water or other common

substances.

Unlikely to meet the criteria for

a reactive hazardous waste

(D003).

Experimental Protocols
This document does not cite specific experiments but provides general procedures for chemical

disposal. For detailed experimental protocols involving pentoxyverine citrate, refer to your

institution's specific Standard Operating Procedures (SOPs) for chemical handling and waste

disposal.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

pentoxyverine citrate in a laboratory setting.
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Pentoxyverine Citrate Disposal Workflow

Start: Pentoxyverine Citrate Waste Generated

Perform Waste Determination
(Consult SDS and Institutional EHS)

Is the waste RCRA Hazardous?

Segregate as Non-Hazardous
Pharmaceutical Waste

No (Likely)

Segregate as
RCRA Hazardous Waste

Yes

Collect in a labeled,
leak-proof container for

non-hazardous pharma waste

Dispose via institutional
chemical waste program
(Preferably Incineration)

End: Waste Disposed Compliantly

Collect in a labeled
hazardous waste container

in a Satellite Accumulation Area

Dispose via institutional
hazardous waste program

Click to download full resolution via product page

Caption: Decision workflow for pentoxyverine citrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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